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Compound of Interest

Methyl 5-hydroxypyridine-2-
Compound Name:
carboxylate

cat. No.: B1352898

An In-depth Technical Guide to Methyl 5-hydroxypyridine-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 5-hydroxypyridine-2-carboxylate is a phenolic acid naturally occurring in the stems of
Mahonia fortunei.[1][2][3][4] This molecule has garnered interest within the scientific community
for its demonstrated anti-inflammatory properties, specifically its ability to inhibit nitric oxide
(NO) production in vitro without inducing cytotoxicity.[1][3][4][5] This technical guide provides a
comprehensive overview of its physical and chemical properties, detailed experimental
protocols for its synthesis and biological evaluation, and a visualization of its proposed
mechanism of action.

Chemical and Physical Properties

The fundamental properties of Methyl 5-hydroxypyridine-2-carboxylate are summarized
below. This data is crucial for its handling, characterization, and application in experimental
settings.

Identifiers and Chemical Structure
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Property Value

IUPAC Name methyl 5-hydroxypyridine-2-carboxylate[6]

Synonyms Methyl 5-h-ydro?<ypicolinate, 5-Hydroxy-pyridine-
2-carboxylic acid methyl ester[6][7]

CAS Number 30766-12-2[1][2][3][4][6][7]

Molecular Formula C7H7NOs[1][3][41]6]

Molecular Weight 153.14 g/mol [1][3][4][5][6]

InChl Key YYAYXDDHGPXWTA-UHFFFAOYSA-N[6]

SMILES COC(=0)C1=NC=C(C=C1)O[1][4][6]

Physical Properties

Property Value Source
Appearance Off-white to pink solid[1] MedchemExpress
Melting Point 191.5-192.5 °C[7] PrepChem

. DMSO: 50 mg/mL (326.51 )
Solubility MedchemExpress, GlpBio
mM)[1][3][4]

Powder: -20°C for 3 years. In
Storage MedchemExpress
solvent: -80°C for 2 years.[1]

Note: Ultrasonic assistance is recommended for dissolution in DMSO. The hygroscopic nature
of DMSO can significantly impact solubility, and using newly opened solvent is advised.[1]

Spectral Data

Analysis Data

Calculated [M+H]* m/z = 154.1; Measured
[M+H]* m/z = 154.1[2]

LC-MS

Biological Activity and Mechanism of Action
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Methyl 5-hydroxypyridine-2-carboxylate has been identified as an inhibitor of nitric oxide
(NO) production. In studies involving lipopolysaccharide (LPS)-stimulated RAW264.7
macrophage and BV2 microglial cell lines, the compound demonstrated significant NO
inhibition with 1Cso values of 115.67 uM and 118.80 uM, respectively.[1][3][4][5] Importantly, it
did not show any cytotoxic effects at concentrations up to 200 puM.[1][3][4][5]

This activity suggests a potential role in modulating inflammatory pathways. LPS is known to
activate Toll-like receptor 4 (TLR4), triggering a downstream signaling cascade that results in
the expression of inducible nitric oxide synthase (iINOS) and subsequent production of NO, a
key inflammatory mediator. The inhibitory action of Methyl 5-hydroxypyridine-2-carboxylate
likely interferes with this pathway.
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Proposed Anti-inflammatory Signaling Pathway
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Synthesis Workflow of Methyl 5-hydroxypyridine-2-carboxylate

- . - N
4 Method A: Esterification ) Method B: Hydrogenation

5-Hydroxypyridine- Methanol (Solvent) 5-Benzyloxy-2-pyridine-
2-carboxylic Acid Sulfuric Acid (Catalyst) carboxylic acid methyl ester
Stir overnight at 75°C React at room temperature
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75% Ethanol (Solvent)
5% Pd/C (Catalyst)
H2 @ 47 psi

Methyl 5-hydroxypyridine-
2-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-hydroxypyridine-2-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-hydroxypyridine-2-carboxylate
https://prepchem.com/5-hydroxy-2-pyridinecarboxylic-acid-methyl-ester/
https://www.benchchem.com/product/b1352898#physical-and-chemical-properties-of-methyl-5-hydroxypyridine-2-carboxylate
https://www.benchchem.com/product/b1352898#physical-and-chemical-properties-of-methyl-5-hydroxypyridine-2-carboxylate
https://www.benchchem.com/product/b1352898#physical-and-chemical-properties-of-methyl-5-hydroxypyridine-2-carboxylate
https://www.benchchem.com/product/b1352898#physical-and-chemical-properties-of-methyl-5-hydroxypyridine-2-carboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1352898?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

